Cas no 23501-39-5 (ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE)

• Product Name: ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE
• CAS No: 23501-39-5
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• MDL: MFCD03900496
• CID: 2855727
• PubChem ID: 13839927
• Update Time: 2025-06-08

ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-2-(4-nitrophenyloxy)propanoate
• ethyl 4-nitrophenoxyisobutyrate
• Ethyl 2-(4-nitrophenoxy)-2-methylpropanoate
• AKOS003312341
• MFCD03900496
• 23501-39-5
• ethyl 2-methyl-2-(4-nitrophenoxy)propanoate
• SCHEMBL3824943
• WCXNETDTQPCZQA-UHFFFAOYSA-N
• Propanoic acid, 2-methyl-2-(4-nitrophenoxy)-, ethyl ester
• STK441910
• ethyl 2-methyl-2-(4-nitrophenoxy)-propionate
• ethyl2-methyl-2-(4-nitrophenoxy)propanoate
• AB9297
• ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE

• MDL： MFCD03900496
• Inchi： 1S/C12H15NO5/c1-4-17-11(14)12(2,3)18-10-7-5-9(6-8-10)13(15)16/h5-8H,4H2,1-3H3
• InChI Key： WCXNETDTQPCZQA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 253.09502258Da
• Monoisotopic Mass: 253.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 362.1±17.0 °C at 760 mmHg
• Flash Point: 250.0±21.8 °C

ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE

ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE (CAS No. 23501-39-5): An Overview of Its Properties, Applications, and Recent Research Developments

ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE (CAS No. 23501-39-5) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique molecular structure, which includes a nitrophenyl group and an ester functional group, making it an interesting subject for both academic and industrial research.

The chemical formula of ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE is C₁₁H₁₃NO₄, and it has a molecular weight of approximately 219.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical properties, including melting point, boiling point, and refractive index, have been well-documented in the literature.

In terms of its chemical properties, ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE exhibits high stability under normal conditions but can undergo various chemical reactions due to the presence of the nitro and ester groups. These functional groups make it an excellent starting material for the synthesis of more complex molecules, particularly those with biological activity.

Recent research has focused on the potential applications of ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE in pharmaceutical development. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE showed promising anti-inflammatory activity in vitro and in animal models, suggesting potential therapeutic applications.

In addition to its pharmaceutical potential, ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE has been investigated for its use in material science. A study published in the Journal of Polymer Science examined the incorporation of this compound into polymer matrices to enhance their mechanical properties. The results indicated that the presence of ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE improved the tensile strength and flexibility of the resulting polymers, making them suitable for various industrial applications.

The environmental impact of ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE has also been a topic of interest. Researchers at the University of California conducted a comprehensive study on the biodegradability and ecotoxicity of this compound. The findings suggested that while ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

Safety considerations are crucial when handling any chemical compound. While ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the laboratory environment.

In conclusion, ETHYL 2-(4-NITROPHENOXY)-2-METHYLPROPANOATE (CAS No. 23501-39-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and material science. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.